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Compound of Interest

Methyl 2-(2-acetyl-3,5-
Compound Name:
dihydroxyphenyl)acetate

CAS No.: 126495-72-5

Cat. No.: B3320819

Get Quote

Executive Summary

Curvulinic Acid (C10H1005) is a polyketide-derived resorcinol derivative characterized by a
phenylacetic acid core substituted with acetyl and hydroxyl groups. It exhibits phytotoxic,
antimicrobial, and anti-inflammatory properties.[1][2][3] Methyl Curvulinate (C11H1205) is the
methyl ester of curvulinic acid. While often co-isolated, they differ significantly in
physicochemical properties (solubility, pKa), spectral signatures, and biological efficacy. In
many antimicrobial assays, the free acid demonstrates potency where the methyl ester is
inactive, highlighting the critical role of the free carboxyl group in its pharmacophore.

Chemical Identity & Structural Differentiation

The primary difference lies in the functionalization of the acetic acid tail. Curvulinic acid
possesses a free carboxylic acid, whereas methyl curvulinate is the methyl ester.
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Feature Curvulinic Acid Methyl Curvulinate
2-(2-acetyl-3,5- Methyl 2-(2-acetyl-3,5-

UPAC Name difiydrox;phenyl)acetic acid dihyd):oxy(phenyI;/acetate

CAS Number 19053-94-2 57943-82-5

Molecular Formula C10H100s5 C11H1205

Molecular Weight 210.18 g/mol 224.21 g/mol

Core Scaffold

Resorcinol (1,3-

dihydroxybenzene)

Resorcinol (1,3-

dihydroxybenzene)

Functional Group

Free Carboxylic Acid (-COOH)

Methyl Ester (-COOCHS5)

Acidity (pKa)

Acidic (~4.0 - 5.0 for COOH)

Neutral (Phenolic OH pKa ~9-
10)

Solubility

Soluble in MeOH, EtOH,

Acetone, Alkaline water

Soluble in CHCIs, EtOAc,

MeOH:; Insoluble in water

Structural Visualization

The following diagram illustrates the structural relationship and the chemical conversion

between the two forms.
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Figure 1: Chemical relationship showing the esterification of Curvulinic Acid to Methyl

Curvulinate.

Biosynthetic Origin

Both compounds originate from the Polyketide Synthase (PKS) pathway. The biosynthesis

involves the condensation of one acetyl-CoA unit with four malonyl-CoA units to form a

pentaketide intermediate, which undergoes cyclization.
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o Pathway Type: Type | Iterative PKS (fungal).
e Precursors: 1 Acetyl-CoA + 4 Malonyl-CoA.[4]

* Mechanism: The linear polyketide chain undergoes Claisen condensation and cyclization to
form the resorcinol ring. The "curvulinic acid" is the immediate product of thioesterase
release or post-PKS modification. The "methyl curvulinate” is likely formed via a specific O-
methyltransferase activity or as an artifact of extraction using methanol.
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Figure 2: Biosynthetic pathway from Acetyl-CoA precursors to Curvulinic Acid and its methyl
ester.

Analytical Differentiation (NMR & MS)
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Distinguishing these two compounds requires precise interpretation of spectroscopic data. The
most diagnostic feature is the presence of the methoxy singlet in the proton NMR of the ester.

Proton NMR (*H NMR) - 500 MHz, CDCL3/CD:0OD

Proton Curvulinic Acid (& Methyl Curvulinate ) o
. Differentiation Key
Environment ppm) (6 ppm)
) ~6.2 - 6.4 (meta- ~6.2 - 6.4 (meta- o
Aromatic H (C-4, C-6) ) ] Indistinguishable
coupling) coupling)

Acetyl Methyl (-

~2.5- 2.6 (Singlet ~2.5- 2.6 (Singlet Indistinguishable
COCH) (Singlet) (Singlet) g
Benzylic Methylene (- , , _ _
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COOCHs) Singlet) DIAGNOSTIC PEAK
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o Presence confirms
Carboxyl (-COOH) ppm (often invisible in  Absent

Acid
CDsOD)

Mass Spectrometry (ESI-MS)

e Curvulinic Acid: [M-H]~ at m/z 2009.
e Methyl Curvulinate: [M+H]* at m/z 225 or [M+Na]* at m/z 247.
 Differentiation: A mass shift of +14 Da (CH2z) confirms the presence of the methyl ester.

Biological Activity & Mechanism

The functional difference between the acid and the ester is profound in biological systems.

Curvulinic Acid (The Active Pharmacophore)

» Phytotoxicity: Acts as a potent herbicide.[5] It inhibits root and shoot elongation in weed
species (e.g., Capsella bursa-pastoris).[6]
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» Antimicrobial: Exhibits moderate antibacterial activity against Gram-positive bacteria (S.
aureus, B. subtilis).

e Mechanism: The free carboxylic acid is essential for binding to target enzymes or chelating
metal ions in active sites. It also facilitates ion trapping within plant cells, disrupting pH
homeostasis.

 Anti-inflammatory: Inhibits Nitric Oxide (NO) production in LPS-stimulated macrophages,
suggesting potential as an NSAID-like lead.

Methyl Curvulinate (The Prodrugl/inactive Form)

o Reduced Activity: In comparative studies (e.g., Varma et al., Phytochemistry), methyl
curvulinate often shows negligible antimicrobial activity compared to the acid.

 Lipophilicity: The esterification masks the polar carboxyl group, significantly increasing logP.
This allows better passive diffusion across cell membranes.

e Prodrug Potential: While inactive in vitro in some assays, intracellular esterases can
hydrolyze the methyl ester back to the active curvulinic acid in vivo.

Experimental Protocols
Protocol A: Isolation and Purification

Differentiation during extraction is critical to avoid artifactual methylation.

Fermentation: Culture Curvularia lunata on Potato Dextrose Broth (PDB) for 14-21 days.
« Filtration: Separate mycelia from broth.

 Acidification: Adjust broth pH to 3.0 using 1N HCI (Crucial for extracting Curvulinic Acid).
o Extraction: Partition with Ethyl Acetate (EtOAc) x 3.

e Separation:

o Curvulinic Acid: Soluble in bicarbonate (NaHCOs) wash. Extract the organic layer with 5%
NaHCOs. The acid moves to the aqueous phase. Acidify the aqueous phase and re-
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extract with EtOAc to recover pure acid.

o Methyl Curvulinate: Remains in the organic layer during bicarbonate wash (neutral
fraction).

Protocol B: Chemical Interconversion (Methylation)

To confirm the identity of Curvulinic Acid, convert it to Methyl Curvulinate.

Dissolution: Dissolve 5 mg of isolated Curvulinic Acid in 1 mL MeOH.

Reagent: Add 200 pL of Trimethylsilyldiazomethane (TMS-CHN:2) or use MeOH with catalytic
H2S0a4 (reflux 2h).

Workup: Evaporate solvent under N2 stream.

Validation: Analyze via TLC (Silica gel, CHCIs:MeOH 95:5). The product (Methyl Curvulinate)
will have a higher R_f value than the starting acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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